Cas no 292621-52-4 (Benzene,1-bromo-3-(chloromethyl)-2,4,5,6-tetrafluoro-)

Benzene,1-bromo-3-(chloromethyl)-2,4,5,6-tetrafluoro- is a fluorinated aromatic compound featuring both bromo and chloromethyl functional groups on a tetrafluorinated benzene ring. This structure imparts high reactivity, making it a valuable intermediate in organic synthesis, particularly for cross-coupling reactions and further derivatization. The presence of multiple fluorine atoms enhances its stability and electron-withdrawing properties, which can be advantageous in pharmaceuticals, agrochemicals, and advanced material applications. The bromo and chloromethyl groups offer versatile sites for nucleophilic substitution or metal-catalyzed transformations. Its well-defined regiochemistry ensures predictable reactivity, facilitating precise molecular design in complex synthetic pathways. Suitable for controlled functionalization under inert conditions.
Benzene,1-bromo-3-(chloromethyl)-2,4,5,6-tetrafluoro- structure
292621-52-4 structure
Product Name:Benzene,1-bromo-3-(chloromethyl)-2,4,5,6-tetrafluoro-
CAS No:292621-52-4
MF:C7H2BrClF4
MW:277.441394329071
CID:253345
PubChem ID:17750850
Update Time:2025-05-19

Benzene,1-bromo-3-(chloromethyl)-2,4,5,6-tetrafluoro- Chemical and Physical Properties

Names and Identifiers

    • Benzene,1-bromo-3-(chloromethyl)-2,4,5,6-tetrafluoro-
    • 1-bromo-3-(chloromethyl)-2,4,5,6-tetrafluorobenzene
    • 3-BROMO-2,4,5,6-TETRAFLUOROBENZYLCHLORIDE
    • B175
    • DTXSID00590719
    • 292621-52-4
    • FT-0615132
    • AKOS005254277
    • Benzene, 1-bromo-3-(chloromethyl)-2,4,5,6-tetrafluoro-
    • MFCD09037809
    • Inchi: 1S/C7H2BrClF4/c8-3-4(10)2(1-9)5(11)7(13)6(3)12/h1H2
    • InChI Key: AFJVCDLDDPSNFM-UHFFFAOYSA-N
    • SMILES: BrC1=C(C(=C(C(CCl)=C1F)F)F)F

Computed Properties

  • Exact Mass: 275.89600
  • Monoisotopic Mass: 275.896
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 182
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0A^2
  • XLogP3: 3.4

Experimental Properties

  • Density: 1.847
  • Boiling Point: 216°C at 760 mmHg
  • Flash Point: 84.5°C
  • Refractive Index: 1.493
  • PSA: 0.00000
  • LogP: 3.74430

Benzene,1-bromo-3-(chloromethyl)-2,4,5,6-tetrafluoro- Customs Data

  • HS CODE:2903999090
  • Customs Data:

    China Customs Code:

    2903999090

    Overview:

    2903999090 Other aromatic halogenated derivatives. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2903999090 halogenated derivatives of aromatic hydrocarbons VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

Benzene,1-bromo-3-(chloromethyl)-2,4,5,6-tetrafluoro- Pricemore >>

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Benzene,1-bromo-3-(chloromethyl)-2,4,5,6-tetrafluoro- Related Literature

Additional information on Benzene,1-bromo-3-(chloromethyl)-2,4,5,6-tetrafluoro-

Benzene,1-bromo-3-(chloromethyl)-2,4,5,6-tetrafluoro- (CAS No. 292621-52-4)

Benzene,1-bromo-3-(chloromethyl)-2,4,5,6-tetrafluoro-, also known by its CAS registry number 292621-52-4, is a highly specialized organic compound with a complex structure and versatile applications in various fields of chemistry. This compound is characterized by its unique substitution pattern on the benzene ring, which includes a bromine atom at position 1, a chloromethyl group at position 3, and fluorine atoms at positions 2, 4, 5, and 6. The combination of these substituents imparts distinctive chemical properties that make it valuable in both academic research and industrial applications.

The synthesis of Benzene,1-bromo-3-(chloromethyl)-2,4,5,6-tetrafluoro- involves a series of precise chemical reactions that require meticulous control over reaction conditions to achieve the desired product. Recent advancements in fluorination techniques have significantly improved the efficiency and selectivity of these reactions. For instance, the use of electrophilic fluorination methods has been optimized to minimize side reactions and maximize the yield of the target compound. This has been particularly beneficial for industries relying on this compound for its unique reactivity and stability.

In terms of chemical properties, Benzene,1-bromo-3-(chloromethyl)-2,4,5,6-tetrafluoro- exhibits high thermal stability due to the electron-withdrawing effects of the fluorine atoms and the bromine substituent. These groups also influence the compound's electronic structure, making it highly reactive in certain nucleophilic substitution reactions. Recent studies have explored its potential as an intermediate in the synthesis of advanced materials such as fluoropolymers and specialty chemicals. Its ability to undergo controlled polymerization under specific conditions has opened new avenues for developing high-performance materials with tailored properties.

The applications of Benzene,1-bromo-3-(chloromethyl)-2,4,5,6-tetrafluoro- extend across multiple domains. In pharmaceutical chemistry, it serves as a key intermediate in the synthesis of bioactive compounds with complex architectures. Its role in constructing multi-functional molecules has been highlighted in recent drug discovery programs targeting various therapeutic areas. Additionally, in agrochemicals and specialty chemicals industries, this compound is utilized to develop advanced pesticides and herbicides with enhanced efficacy and reduced environmental impact.

From an environmental perspective, Benzene-based compounds often raise concerns due to their potential toxicity and persistence in ecosystems. However, Benzene, when substituted with electron-withdrawing groups like fluorine and bromine as in this case, shows reduced bioaccumulation potential. Recent toxicological studies have demonstrated that while this compound exhibits moderate toxicity in acute exposure scenarios, its chronic effects are less pronounced compared to other aromatic halogenated compounds.

The future outlook for Benzene,CAS no. , is promising given its versatility and adaptability to emerging chemical technologies.
Ongoing research focuses on optimizing its synthesis pathways,
exploring novel applications in nanotechnology,
and improving its sustainability profile through green chemistry principles.
As industries continue to demand more efficient and environmentally friendly chemical solutions,
compounds like this will play a pivotal role in driving innovation across multiple sectors.
Its unique combination of reactivity,
stability,
and tunable properties positions it as a critical building block for next-generation materials.
With continued investment in research and development,
this compound will undoubtedly remain at the forefront of chemical innovation for years to come.

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